Cas no 1212512-40-7 (5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose)

5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose is a specialized carbohydrate derivative featuring a homopiperazine moiety protected by a tert-butoxycarbonyl (Boc) group. This compound is particularly valuable in synthetic organic chemistry and medicinal chemistry as a versatile intermediate for the preparation of modified nucleosides, glycosidase inhibitors, and other bioactive molecules. The Boc group ensures stability during synthetic manipulations, while the isopropylidene protection enhances selectivity in further functionalization. Its rigid furanose scaffold and nitrogen-containing side chain make it suitable for structure-activity relationship studies. The compound’s well-defined stereochemistry and functional group compatibility facilitate controlled derivatization, supporting applications in drug discovery and carbohydrate-based research.
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose structure
1212512-40-7 structure
Product Name:5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
CAS No:1212512-40-7
MF:C18H32N2O6
MW:372.456485748291
MDL:MFCD11226349
CID:5013028
Update Time:2026-02-27

5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate
    • 5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
    • tert-butyl 4-[[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]methyl]-1,4-diazepane-1-carboxylate
    • MDL: MFCD11226349
    • Inchi: 1S/C18H32N2O6/c1-17(2,3)26-16(22)20-8-6-7-19(9-10-20)11-12-13(21)14-15(23-12)25-18(4,5)24-14/h12-15,21H,6-11H2,1-5H3/t12-,13+,14-,15-/m1/s1
    • InChI Key: KLJFRHSXCLMGOX-LXTVHRRPSA-N
    • SMILES: O1[C@H]2[C@@H]([C@H]([C@H]1CN1CCN(C(=O)OC(C)(C)C)CCC1)O)OC(C)(C)O2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 520
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80.7

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 480.6±45.0 °C at 760 mmHg
  • Flash Point: 244.5±28.7 °C
  • Vapor Pressure: 0.0±2.7 mmHg at 25°C

5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Security Information

5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424983-1 g
tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate
1212512-40-7
1 g
€893.00 2023-07-18
TRC
T191195-50mg
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
1212512-40-7
50mg
$ 280.00 2022-06-03
TRC
T191195-100mg
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
1212512-40-7
100mg
$ 460.00 2022-06-03
Chemenu
CM291387-100mg
tert-Butyl 4-(((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl)-1,4-diazepane-1-carboxylate
1212512-40-7 97%
100mg
$*** 2023-04-03
Chemenu
CM291387-500mg
tert-Butyl 4-(((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl)-1,4-diazepane-1-carboxylate
1212512-40-7 97%
500mg
$*** 2023-04-03
Chemenu
CM291387-1g
tert-Butyl 4-(((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl)-1,4-diazepane-1-carboxylate
1212512-40-7 97%
1g
$*** 2023-04-03
abcr
AB424983-1g
tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate; .
1212512-40-7
1g
€893.00 2025-04-22
A2B Chem LLC
AJ28140-1g
tert-butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate
1212512-40-7 95+%
1g
$1505.00 2024-04-20
A2B Chem LLC
AJ28140-2g
tert-butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate
1212512-40-7 95+%
2g
$2248.00 2024-04-20
A2B Chem LLC
AJ28140-5g
tert-butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate
1212512-40-7 95+%
5g
$3294.00 2024-04-20

Additional information on 5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose

5-(4-Tert-Butoxycarbonyl-Homopiperazin-1-Yl)-5-Decoxy-1,2-Isopropylidene-alpha-D-Xylofuranose: A Comprehensive Overview

The compound with CAS No. 1212512-40-7, known as 5-(4-Tert-Butoxycarbonyl-Homopiperazin-1-Yl)-5-Decoxy-1,2-Isopropylidene-alpha-D-Xylofuranose, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of both heterocyclic and carbohydrate chemistry. The molecule's unique properties make it a valuable tool in drug discovery and development.

The structure of this compound is characterized by the presence of a homopiperazine ring system, which is a six-membered ring containing two nitrogen atoms. The homopiperazine moiety is further substituted with a tert-butoxycarbonyl (Boc) group at the 4-position. This substitution is significant as it introduces steric bulk and electronic effects that can influence the compound's reactivity and bioavailability. The Boc group is commonly used as a protecting group in peptide synthesis and other organic reactions, underscoring its importance in synthetic chemistry.

In addition to the homopiperazine ring, the compound features a deoxy-alpha-D-xylofuranose moiety. This sugar-like structure is derived from xylose, a pentose sugar, and is modified at the 5-position to remove the hydroxyl group (deoxy). The 1,2-isopropylidene group further modifies the sugar moiety, introducing a cyclic acetal structure that enhances stability and potentially influences bioavailability. The combination of these structural elements creates a molecule with unique physicochemical properties.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored in research aimed at improving drug solubility and bioavailability. For instance, researchers have investigated its use as a carrier for poorly water-soluble drugs, leveraging its hydrophilic properties to enhance drug dissolution rates.

Moreover, the compound has shown promise in the development of targeted drug delivery systems. Its structure allows for functionalization with targeting ligands, enabling selective delivery to specific tissues or cells. This approach has been particularly valuable in cancer therapy, where targeted delivery can reduce systemic toxicity and improve treatment efficacy.

The synthesis of this compound involves a multi-step process that combines principles from both organic synthesis and carbohydrate chemistry. Key steps include the formation of the homopiperazine ring through ring-closing reactions and the subsequent introduction of the Boc group via standard protection strategies. The sugar moiety is synthesized separately before being coupled with the homopiperazine unit through glycosylation reactions.

Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of this compound's production. Researchers have employed chiral catalysts to achieve high enantioselectivity during key steps of the synthesis process. This has not only improved yield but also facilitated access to enantiomerically pure material, which is crucial for pharmacological studies.

In terms of applications beyond drug delivery, this compound has been explored for its potential in materials science. Its ability to form self-assembled structures under certain conditions has led to investigations into its use as a building block for supramolecular materials. These materials hold potential applications in sensors, catalysis, and nanotechnology.

Despite its promising applications, challenges remain in fully harnessing this compound's potential. Issues such as scalability of synthesis and long-term stability under physiological conditions require further investigation. Additionally, while initial toxicity studies suggest low cytotoxicity at therapeutic concentrations, comprehensive safety assessments are necessary before clinical translation can be considered.

In conclusion, 5-(4-Tert-Butoxycarbonyl-Homopiperazin-1-Yl)-5-Decoxy-1,2-Isopropylidene-alpha-D-Xylofuranose represents a versatile platform for advancing drug delivery technologies and materials science applications. With ongoing research addressing current limitations and exploring new functionalizations, this compound holds significant potential for future innovations in healthcare and beyond.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd